N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide
• InChI: InChI=1S/C13H12FN3O/c1-8-3-4-10(14)5-11(8)17-13(18)12-7-15-9(2)6-16-12/h3-7H,1-2H3,(H,17,18)
• InChI Key: ZMSJVPSRADCHNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=NC=C(N=C2)C
• Molecular Formula: C13H12FN3O
• DSSTOX Substance ID: DTXSID101322905
• Molecular Weight: 245.25 g/mol
• Solubility: 15.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 606132-19-8

Description

N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promise in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide is not fully understood. However, it has been suggested that this compound acts as an inhibitor of certain enzymes and signaling pathways that are involved in inflammation, pain, and neuronal activity. It has also been shown to modulate the activity of ion channels and receptors in the nervous system.
Biochemical and Physiological Effects
N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide for lab experiments is its high purity and stability. This compound is also relatively easy to synthesize in large quantities. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain assays and experiments.

Future Directions

There are several future directions for research on N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide. One area of interest is the development of new analogs and derivatives of this compound with improved pharmacological properties. Another area of interest is the investigation of the molecular targets and mechanisms of action of this compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in animal models and humans. Overall, N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide has great potential for scientific research and drug discovery.

Synthesis Methods

The synthesis of N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide involves the reaction of 5-fluoro-2-methylbenzoic acid with 5-methylpyrazine-2-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) and HOBt (1-hydroxybenzotriazole). The resulting intermediate is then treated with ammonia to obtain the final product. This method has been optimized for high yield and purity and is suitable for large-scale production.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-5-methylpyrazine-2-carboxamide has been used in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and neurodegenerative disorders. This compound has been used as a tool for drug discovery and development, as well as a reference compound for the evaluation of new drugs.